![molecular formula C5H8O2 B2891410 cis-4-Cyclopentene-1,3-Diol CAS No. 29783-26-4](/img/structure/B2891410.png)
cis-4-Cyclopentene-1,3-Diol
Overview
Description
Cis-4-Cyclopentene-1,3-diol is an important building block for the synthesis of natural products with cyclopentanoid structure elements . It is a useful chemical intermediate that can be converted to diacetate, acetylation, or chloroacetate .
Synthesis Analysis
This compound is used in the preparation of key intermediates of prostaglandin synthesis . It has been used in the acylative desymmetrization of cyclic 1,3-diols . The hydrogenative conversions of the biobased platform molecules 4-hydroxycyclopent-2-enone and cyclopentane-1,3-dione to their corresponding 1,3-diols are established using a pre-activated Knölker-type iron catalyst .Molecular Structure Analysis
The molecular formula of this compound is C5H8O2 . The InChI key is IGRLIBJHDBWKNA-SYDPRGILSA-N .Chemical Reactions Analysis
This compound reacts with RMgCl (R = alkyl, aryl) in the presence of a palladium catalyst, proceeding with retention of configuration to give cis-1,2-regioisomers as the major products .Physical and Chemical Properties Analysis
This compound has a molecular weight of 100.12 g/mol . It is a solid with a melting point of 55-59 °C .Scientific Research Applications
1. Organic Synthesis
cis-4-Cyclopentene-1,3-diol is extensively utilized in organic synthesis. For instance, its derivative, cis-4-cyclopentene-1,3-dimethanol monoacetate, has been synthesized using enzymatic hydrolysis or acetylation processes (Mounia Mekrami & Sames Sicsic, 1992). Another application involves the preparation of optically active 2-cyclopenten-1,4-diol derivatives from furfuryl alcohol, which is pivotal in synthesizing various protected, optically active compounds (T. Curran, D. A. Hay, C. Koegel, & C. EvansJonathan, 1997).
2. Molecular Recognition and Stereochemistry
This compound plays a role in molecular recognition studies. It has been used to understand hydrogen-bonding interactions in molecular recognition, particularly its affinity in forming hydrogen-bonded complexes (Y. Kikuchi, Y. Kato, Yasutaka Tanaka, H. Toi, & Y. Aoyama, 1991). This application is crucial in developing advanced materials and drugs.
3. Polymer and Fuel Synthesis
In the context of polymer and fuel synthesis, cyclopentane-1,3-diol, a closely related compound, has garnered attention as a potential building block. Its synthesis from hemicellulose-derived precursors and subsequent hydrogenation has been explored for efficient production (C. A. M. R. van Slagmaat, G. K. M. Verzijl, P. Quaedflieg, P. Alsters, & S. D. De Wildeman, 2021).
4. Synthesis of Chiral and Fluorinated Molecules
The compound has been instrumental in the synthesis of chiral and fluorinated molecules. For example, the synthesis of enantiomerically pure 4-acetoxy-2-fluoro-2-cyclopenten-1-one, an attractive building block for chiral fluorinated molecules, involves the addition of molecular fluorine to cis-2-cyclopentene-1,4-diol (Masayuki Sato, Taiko Hirokawa, H. Hattori, A. Toyota, & C. Kaneko, 1994).
5. Development of Catalytic Systems
This compound derivatives have been applied in creating efficient catalytic systems for cross-coupling reactions. Their use in forming highly active Cu-catalytic systems showcases their versatility in facilitating mild and efficient stereo- and regiospecific synthesis (M. S. Kabir, M. Lorenz, Michael L. van Linn, O. Namjoshi, Shamim Ara, & J. Cook, 2010).
Safety and Hazards
Future Directions
The high selectivity of cis-4-Cyclopentene-1,3-diol allows access to a new class of cyclopentanoids such as jasmonoids and isoprostanes . The side chain characterized by the cis allylic moiety is constructed by using the malonate/Pd cat reagent or propargylic-MgBr/CuCN reagent efficiently . This suggests potential future directions in the synthesis of these compounds.
Mechanism of Action
Target of Action
It is known to be an important building block for the synthesis of natural products with cyclopentanoid structure elements .
Mode of Action
It is used in the preparation of key intermediates of prostaglandin synthesis , which suggests that it may interact with enzymes involved in this pathway.
Biochemical Pathways
cis-4-Cyclopentene-1,3-Diol is involved in the synthesis of natural products with cyclopentanoid structure elements . It is used in the preparation of key intermediates of prostaglandin synthesis , a biochemical pathway that produces prostaglandins, which are lipid compounds with diverse hormone-like effects, such as regulating inflammation.
Result of Action
Given its role in the synthesis of natural products with cyclopentanoid structure elements , it may contribute to the biological activities of these compounds.
Properties
IUPAC Name |
(1S,3R)-cyclopent-4-ene-1,3-diol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8O2/c6-4-1-2-5(7)3-4/h1-2,4-7H,3H2/t4-,5+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGRLIBJHDBWKNA-SYDPRGILSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C=CC1O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H](C=C[C@H]1O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
100.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
29783-26-4 | |
Record name | 29783-26-4 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Q1: Why is cis-4-Cyclopentene-1,3-diol of interest to organic chemists?
A: this compound is a valuable building block in organic synthesis, particularly for constructing complex molecules like prostaglandins. Its cyclic structure and the presence of two hydroxyl groups offer multiple possibilities for regio- and stereoselective transformations. [, ]
Q2: What are the key challenges in using this compound for installing alkyl groups?
A: A key challenge is achieving regioselectivity during alkylation. The molecule possesses two potential reaction sites, leading to the formation of either the trans 1,4-isomer or the trans 1,2-isomer. Controlling the reaction conditions and selecting appropriate reagents are crucial to favor the desired product. []
Q3: How can organometallic reagents be used to install alkyl groups onto this compound?
A: Researchers have successfully utilized both copper- and nickel-based reagents for this purpose. Organocuprates, generated from alkyl Grignard reagents and copper salts like copper(I) cyanide, have proven effective. [] Additionally, nickel catalysts like NiCl2(dppp), in conjunction with alkyl Grignard reagents, offer another route for alkylation. [] The choice of reagent and solvent significantly influences the regioselectivity and yield of the desired alkylated product. []
Q4: Can you elaborate on the role of copper catalysts in alkylation reactions of this compound?
A: Copper catalysts play a crucial role in controlling the regioselectivity of the alkylation reaction. For example, employing a catalytic amount of copper(I) cyanide with butylmagnesium chloride in tetrahydrofuran (THF) primarily yielded the trans 1,2-isomer. [] This highlights the importance of optimizing the copper catalyst and reaction conditions to achieve the desired product distribution.
Q5: Beyond alkyl groups, what other functionalities can be introduced to this compound?
A: Aryl and alkenyl groups can be efficiently introduced using a nickel-catalyzed coupling reaction with the corresponding borate reagents. [] This method utilizes NiCl2(PPh3)2 as the catalyst and additives like tert-butyl isocyanide and sodium iodide to enhance regioselectivity, offering a versatile route for structural diversification. []
Q6: Has this compound been used in the synthesis of natural products?
A: Yes, the methodologies developed for functionalizing this compound have been successfully applied in synthesizing prostaglandin intermediates. This highlights the potential of this compound as a versatile building block for accessing biologically relevant molecules. []
Q7: Are there any alternative approaches for functionalizing this compound besides organometallic reagents?
A: Yes, Heck-Matsuda desymmetrization has been explored as a method to introduce aryl groups to this compound. [, , ] This approach utilizes palladium catalysis and aryl diazonium salts, providing an alternative strategy for diversifying this molecule. [, , ]
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